Cas no 2229388-06-9 (3-(1-ethyl-1H-imidazol-5-yl)methylpiperidin-3-ol)

• Product Name: 3-(1-ethyl-1H-imidazol-5-yl)methylpiperidin-3-ol
• CAS No: 2229388-06-9
• MF: C₁₁H₁₉N₃O
• MW: 209.288062334061
• CID: 6435422
• PubChem ID: 165626542
• Update Time: 2025-05-24

3-(1-ethyl-1H-imidazol-5-yl)methylpiperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(1-ethyl-1H-imidazol-5-yl)methylpiperidin-3-ol
• EN300-1774899
• 3-[(1-ethyl-1H-imidazol-5-yl)methyl]piperidin-3-ol
• 2229388-06-9

• Inchi： 1S/C11H19N3O/c1-2-14-9-13-7-10(14)6-11(15)4-3-5-12-8-11/h7,9,12,15H,2-6,8H2,1H3
• InChI Key： SWBKYWJTKZSTNB-UHFFFAOYSA-N
• SMILES： OC1(CC2=CN=CN2CC)CNCCC1

Computed Properties

• Exact Mass: 209.152812238g/mol
• Monoisotopic Mass: 209.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 50.1Ų

Additional information on 3-(1-ethyl-1H-imidazol-5-yl)methylpiperidin-3-ol

Introduction to 3-(1-ethyl-1H-imidazol-5-yl)methylpiperidin-3-ol (CAS No. 2229388-06-9)

3-(1-ethyl-1H-imidazol-5-yl)methylpiperidin-3-ol, with the CAS number 2229388-06-9, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperidine derivatives and is characterized by its unique structural features, which include an imidazole moiety and a hydroxyl group. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 3-(1-ethyl-1H-imidazol-5-yl)methylpiperidin-3-ol consists of a piperidine ring with a methyl group attached to the 3-position, an imidazole ring at the 1-position, and a hydroxyl group at the 3-position of the piperidine ring. The presence of these functional groups imparts specific chemical properties that are crucial for its biological activity. The imidazole moiety, in particular, is known for its ability to form hydrogen bonds and interact with various biological targets, making it a valuable component in drug design.

Recent studies have explored the potential therapeutic applications of 3-(1-ethyl-1H-imidazol-5-yl)methylpiperidin-3-ol. One notable area of research is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play critical roles in cellular signaling pathways and are implicated in various diseases, including neurological disorders, cardiovascular diseases, and metabolic disorders. The ability of 3-(1-ethyl-1H-imidazol-5-yl)methylpiperidin-3-ol to interact with GPCRs suggests its potential as a lead compound for developing new therapeutic agents.

In addition to its GPCR modulating properties, 3-(1-ethyl-1H-imidazol-5-yl)methylpiperidin-3-ol has been investigated for its anti-inflammatory and analgesic effects. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin (IL)-6 and tumor necrosis factor (TNF)-α. These findings suggest that 3-(1-ethyl-1H-imidazol-5-yl)methylpiperidin-3-ol may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 3-(1-ethyl-1H-imidazol-5-yl)methylpiperidin-3-ol have also been studied to evaluate its suitability as a drug candidate. Preliminary data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life, which are important factors for ensuring effective drug delivery and sustained therapeutic effects.

To further validate the therapeutic potential of 3-(1-ethyl-1H-imidazol-5-y l)methylpiperidin - 3 - ol, several preclinical studies have been conducted using animal models. These studies have demonstrated that the compound can effectively reduce pain and inflammation in rodent models of inflammatory conditions. Moreover, it has shown promising results in reducing anxiety-like behaviors in animal models of anxiety disorders, suggesting its potential as an anxiolytic agent.

The safety profile of 3-(1 - ethyl - 1 H - im idaz ol - 5 - yl )m eth ylp iper idin - 3 - ol is another critical aspect that has been evaluated. Toxicity studies have indicated that this compound has low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. This favorable safety profile supports its further development as a potential therapeutic agent.

In conclusion, 3-(1 - eth yl - 1 H - im id az ol - 5 - yl )m eth ylp iper idin - 3 - ol (CAS No . 2229 388 - 06 - 9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, favorable pharmacokinetic properties, and low toxicity make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical utility.